Cas no 2418718-76-8 ((9H-fluoren-9-yl)methyl 4-{3-(chlorosulfonyl)methyl-5-iodophenyl}piperazine-1-carboxylate)

• Product Name: (9H-fluoren-9-yl)methyl 4-{3-(chlorosulfonyl)methyl-5-iodophenyl}piperazine-1-carboxylate
• CAS No: 2418718-76-8
• MF: C₂₆H₂₄ClIN₂O₄S
• MW: 622.902236938477
• CID: 5678790
• PubChem ID: 165776216
• Update Time: 2025-06-10

(9H-fluoren-9-yl)methyl 4-{3-(chlorosulfonyl)methyl-5-iodophenyl}piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2418718-76-8
• (9H-fluoren-9-yl)methyl 4-{3-[(chlorosulfonyl)methyl]-5-iodophenyl}piperazine-1-carboxylate
• EN300-26626263
• (9H-fluoren-9-yl)methyl 4-{3-(chlorosulfonyl)methyl-5-iodophenyl}piperazine-1-carboxylate

• Inchi： 1S/C26H24ClIN2O4S/c27-35(32,33)17-18-13-19(28)15-20(14-18)29-9-11-30(12-10-29)26(31)34-16-25-23-7-3-1-5-21(23)22-6-2-4-8-24(22)25/h1-8,13-15,25H,9-12,16-17H2
• InChI Key： PRWSYNALRQWDSV-UHFFFAOYSA-N
• SMILES： IC1C=C(CS(=O)(=O)Cl)C=C(C=1)N1CCN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1

Computed Properties

• Exact Mass: 622.01900g/mol
• Monoisotopic Mass: 622.01900g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 825
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 75.3Ų

Additional information on (9H-fluoren-9-yl)methyl 4-{3-(chlorosulfonyl)methyl-5-iodophenyl}piperazine-1-carboxylate

Compound Introduction: (9H-fluoren-9-yl)methyl 4-{3-(chlorosulfonyl)methyl-5-iodophenyl}piperazine-1-carboxylate (CAS No. 2418718-76-8)

(9H-fluoren-9-yl)methyl 4-{3-(chlorosulfonyl)methyl-5-iodophenyl}piperazine-1-carboxylate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. This compound, identified by the CAS number 2418718-76-8, represents a confluence of advanced chemical synthesis and medicinal chemistry, making it a subject of intense research interest.

The molecular structure of this compound is characterized by a piperazine core, which is a well-known pharmacophore in drug design, particularly for its role in modulating neurotransmitter systems. The piperazine ring is further functionalized with a carboxylate group, enhancing its solubility and bioavailability. Additionally, the presence of a fluorenyl moiety at the methyl group and an iodophenyl ring substituted with a chlorosulfonyl methyl group introduces additional layers of complexity and reactivity.

One of the most compelling aspects of this compound is its potential as a precursor in the development of novel therapeutic agents. The combination of the fluorenyl group, which is known for its stability and fluorescence properties, with the iodophenyl ring, which can be easily modified through cross-coupling reactions, offers a versatile platform for synthetic chemists. This allows for the exploration of diverse chemical modifications that could lead to new drugs targeting various biological pathways.

In recent years, there has been growing interest in the development of small molecule inhibitors that modulate neurotransmitter receptors. Piperazine derivatives have been extensively studied for their ability to interact with serotonin receptors, dopamine receptors, and other targets relevant to neurological disorders. The specific substitution pattern in (9H-fluoren-9-yl)methyl 4-{3-(chlorosulfonyl)methyl-5-iodophenyl}piperazine-1-carboxylate suggests that it may exhibit potent activity at these receptors, making it a promising candidate for further investigation.

The chlorosulfonyl methyl group in the iodophenyl ring adds another dimension to the compound's potential utility. Chlorosulfonyl groups are known to enhance binding affinity through hydrogen bonding interactions with biological targets. This feature could be exploited to develop highly selective inhibitors with improved pharmacological profiles. Moreover, the iodine atom provides a handle for further functionalization via palladium-catalyzed cross-coupling reactions, such as Suzuki or Stille couplings, which are widely used in drug discovery to introduce diverse molecular structures.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their favorable pharmacokinetic properties. The fluorenyl group in this compound not only contributes to its structural complexity but also enhances its metabolic stability and oral bioavailability. These attributes are crucial for developing drugs that can be administered orally and exhibit prolonged half-lives in vivo.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as transition metal catalysis and protecting group strategies, underscores the sophistication involved in producing such complex molecules.

In conclusion, (9H-fluoren-9-yl)methyl 4-{3-(chlorosulfonyl)methyl-5-iodophenyl}piperazine-1-carboxylate (CAS No. 2418718-76-8) is a structurally intricate compound with immense potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive scaffold for developing novel therapeutic agents targeting neurological disorders. The ongoing research in this area promises to yield new insights into drug design and development, leveraging the power of advanced synthetic chemistry.